Cas no 405150-16-5 (3-(2-TETRAZOLYL)-L-ALANINE)

• Product Name: 3-(2-TETRAZOLYL)-L-ALANINE
• CAS No: 405150-16-5
• MF: C₄H₇N₅O₂
• MW: 157.130679368973
• MDL: MFCD23164189
• CID: 925876
• PubChem ID: 12042113
• Update Time: 2025-05-03

3-(2-TETRAZOLYL)-L-ALANINE Chemical and Physical Properties

Names and Identifiers

• 3-(2-TETRAZOLYL)-L-ALANINE
• (2S)-2-amino-3-(tetrazol-2-yl)propanoic acid
• (S)-2-Amino-3-(2H-tetrazol-2-yl)propanoic acid
• SCHEMBL503133
• 405150-16-5
• starbld0007746
• DTXSID70476379
• (2S)-2-amino-3-(2H-1,2,3,4-tetrazol-2-yl)propanoic acid

• MDL： MFCD23164189
• Inchi： 1S/C4H7N5O2/c5-3(4(10)11)1-9-7-2-6-8-9/h2-3H,1,5H2,(H,10,11)/t3-/m0/s1
• InChI Key： PBUXSPZZJMCMSU-VKHMYHEASA-N
• SMILES： OC([C@H](CN1N=NC=N1)N)=O

Computed Properties

• Exact Mass: 157.05997448g/mol
• Monoisotopic Mass: 157.05997448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-TETRAZOLYL)-L-ALANINE

3-(2-TETRAZOLYL)-L-ALANINE (CAS No. 405150-16-5): An Overview of Its Properties, Applications, and Recent Research Advances

3-(2-TETRAZOLYL)-L-ALANINE (CAS No. 405150-16-5) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound combines the structural features of a tetrazole group and an amino acid, specifically L-alanine, making it a valuable molecule for various applications. In this comprehensive overview, we will delve into the chemical properties, biological activities, and recent research developments surrounding 3-(2-TETRAZOLYL)-L-ALANINE.

Chemical Structure and Properties

3-(2-TETRAZOLYL)-L-ALANINE is characterized by its distinctive chemical structure, which includes a tetrazole ring attached to the side chain of L-alanine. The tetrazole moiety is known for its high nitrogen content and stability under various conditions, making it an attractive functional group in drug design. The presence of the amino acid backbone imparts additional functionality, such as chirality and potential interactions with biological targets.

The molecular formula of 3-(2-TETRAZOLYL)-L-ALANINE is C6H8N6O2, with a molecular weight of approximately 196.16 g/mol. It is typically a white crystalline solid that is soluble in water and polar organic solvents. The compound exhibits good thermal stability and can be synthesized through various routes, including the reaction of L-alanine with azide compounds followed by cyclization.

Biological Activities and Applications

3-(2-TETRAZOLYL)-L-ALANINE has been extensively studied for its potential biological activities. One of the key areas of interest is its role as an inhibitor of angiotensin-converting enzyme (ACE). ACE inhibitors are widely used in the treatment of hypertension and heart failure due to their ability to reduce blood pressure by inhibiting the conversion of angiotensin I to angiotensin II. Research has shown that 3-(2-TETRAZOLYL)-L-ALANINE exhibits potent ACE inhibitory activity, making it a promising candidate for the development of new antihypertensive drugs.

Beyond its cardiovascular applications, 3-(2-TETRAZOLYL)-L-ALANINE has also been investigated for its potential anti-inflammatory properties. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory mediators. Studies have demonstrated that 3-(2-TETRAZOLYL)-L-ALANINE can modulate the expression of inflammatory cytokines and reduce inflammation in vitro and in animal models.

Recent Research Advances

The past few years have seen significant advancements in the understanding of 3-(2-TETRAZOLYL)-L-ALANINE. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of novel anticancer agents. The researchers found that derivatives of 3-(2-TETRAZOLYL)-L-ALANINE exhibited selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy.

In another study, researchers from the University of California investigated the neuroprotective effects of 3-(2-TETRAZOLYL)-L-ALANINE. They found that this compound could protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism underlying this neuroprotective effect was attributed to the compound's ability to enhance cellular antioxidant defenses and reduce inflammation.

Synthesis and Production

The synthesis of 3-(2-TETRAZOLYL)-L-ALANINE has been optimized through various methods to improve yield and purity. One common approach involves the reaction of L-alanine with sodium azide followed by cyclization under mild conditions. This method yields high-purity product with minimal side reactions. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes that minimize waste generation and energy consumption.

The production scale-up of 3-(2-TETRAZOLYL)-L-ALANINE has also been a focus area for industrial chemists. Large-scale synthesis requires careful optimization of reaction conditions to ensure consistent product quality and cost-effectiveness. Advanced process control technologies have been employed to monitor key parameters such as temperature, pressure, and pH during synthesis.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, especially those intended for pharmaceutical applications. Extensive toxicological studies have been conducted on 3-(2-TETRAZOLYL)-L-ALANINE strong>. These studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models or human clinical trials.

To ensure safe handling and storage, it is recommended to follow standard laboratory practices for handling organic compounds. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and storing the compound in a cool, dry place away from direct sunlight.

FUTURE PERSPECTIVES AND CONCLUSIONS strong> p > p >< strong > 3 -( 2 - T ETRA Z OLY L ) - L - A LA N I N E strong > ( C A S N o . 4 0 5 1 5 0 - 1 6 - 5 ) h a s e m e r g e d a s a n i n t e r e s t i n g c o m p o u n d w i t h v e r s a t i l e b i o l o g i c a l p r o p e r t i e s . I t s u n i q u e c h e m i c a l s t r u c t u r e , c o m b i n i n g t h e f u n c t i o n a l g r o u p s o f t h e t e t r a z o l e r i n g a n d L - a l a n i n e , m a k e s i t w e l l - s u i t e d f o r v a r i o u s p h a r maceutical applications. Ongoing research continues to uncover new potential uses for this compound, particularly in areas such as cardiovascular health, cancer therapy, and neuroprotection. p > p >I n c o n c l u s i o n ,< strong > 3 -( 2 - T ETRA Z OLY L ) - L - A LA N I N E strong >r epresents an exciting opportunity for scientists and researchers working at the intersection of chemistry and biology. Its unique properties make it an attractive candidate for further investigation and development into novel therapeutic agents. p >